2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one

• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol
• IUPAC Name: 2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one
• InChI: InChI=1S/C14H11N3O3S/c1-21(19,20)14-15-8-10-7-11(9-5-3-2-4-6-9)13(18)16-12(10)17-14/h2-8H,1H3,(H,15,16,17,18)
• InChI Key: UNHPAJOVFIYIQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C2C=C(C(=O)NC2=N1)C3=CC=CC=C3

Description

2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one: is a heterocyclic organic compound belonging to the pyrido[2,3-d]pyrimidin-7-one family. This compound features a pyridine ring fused to a pyrimidinone ring, with a phenyl group at the 6-position and a methylsulfonyl group at the 2-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one typically involves multiple steps, starting from readily available precursors. One common synthetic route is the reaction of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides . The resulting intermediate is then heated under reflux with methyl sodium (MeONa) in butanol (BuOH) to form the target compound.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would be scaled up, ensuring consistent quality and yield. The process would involve optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve high efficiency and minimize by-products. Continuous flow chemistry and automated systems might be employed to enhance production rates and ensure safety.

Chemical Reactions Analysis

Types of Reactions

2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one: can undergo various chemical reactions, including:

• Oxidation: : The methylsulfonyl group can be further oxidized to a sulfone group.

• Reduction: : The compound can be reduced to remove the sulfonyl group.

• Substitution: : The phenyl group can undergo electrophilic substitution reactions.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) .

• Reduction: : Reducing agents like sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

• Substitution: : Electrophilic substitution reactions typically use nitration or halogenation reagents.

Major Products Formed

• Oxidation: : Formation of 2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one sulfone .

• Reduction: : Formation of 2-methyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one .

• Substitution: : Formation of nitro- or halogen-substituted derivatives of the phenyl group.

Scientific Research Applications

2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one: has several scientific research applications:

• Chemistry: : It serves as a building block for the synthesis of more complex heterocyclic compounds.

• Biology: : The compound has been studied for its potential biological activity, including antimicrobial and anticancer properties.

• Medicine: : Research is ongoing to explore its use as a therapeutic agent in treating various diseases.

• Industry: : It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one exerts its effects involves interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to the modulation of biological processes. Further research is needed to fully elucidate its mechanism of action and identify its precise molecular targets.

Comparison with Similar Compounds

2-methylsulfonyl-6-phenyl-8H-pyrido[2,3-d]pyrimidin-7-one: is structurally similar to other pyrido[2,3-d]pyrimidin-7-ones, but its unique substitution pattern sets it apart. Similar compounds include:

• Pyrido[2,3-d]pyrimidin-7-one derivatives: with different substituents on the pyridine or pyrimidinone rings.

• Heterocyclic compounds: with phenyl and sulfonyl groups in various positions.

These compounds may exhibit different biological activities and chemical properties due to their structural variations.